Estrone 3-O-Sulfamate Estrone 3-O-Sulfamate
Brand Name: Vulcanchem
CAS No.: 148672-09-7
VCID: VC20766955
InChI: InChI=1S/C18H23NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,18+/m1/s1
SMILES: CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)N
Molecular Formula: C18H23NO4S
Molecular Weight: 349.4 g/mol

Estrone 3-O-Sulfamate

CAS No.: 148672-09-7

Cat. No.: VC20766955

Molecular Formula: C18H23NO4S

Molecular Weight: 349.4 g/mol

* For research use only. Not for human or veterinary use.

Estrone 3-O-Sulfamate - 148672-09-7

Specification

CAS No. 148672-09-7
Molecular Formula C18H23NO4S
Molecular Weight 349.4 g/mol
IUPAC Name [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfamate
Standard InChI InChI=1S/C18H23NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,18+/m1/s1
Standard InChI Key RVKFQAJIXCZXQY-CBZIJGRNSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)N
SMILES CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)N
Canonical SMILES CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)N

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